3-iodo-5-methoxy-4-[(4-nitrobenzyl)oxy]benzaldehyde oxime

• IUPAC Name: (NE)-N-[[3-iodo-5-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]hydroxylamine
• InChI: InChI=1S/C15H13IN2O5/c1-22-14-7-11(8-17-19)6-13(16)15(14)23-9-10-2-4-12(5-3-10)18(20)21/h2-8,19H,9H2,1H3/b17-8+
• InChI Key: JPXWXDKHQGVTLP-CAOOACKPSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=NO)I)OCC2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=N/O)I)OCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H13IN2O5
• Molecular Weight: 428.18 g/mol

Description

"3-iodo-5-methoxy-4-[(4-nitrobenzyl)oxy]benzaldehyde oxime" is a chemical compound that has been studied in various contexts, including its synthesis and properties. The compound is part of a broader class of chemicals that have been explored for their diverse chemical reactions and properties.

Synthesis Analysis

The synthesis of similar compounds involves reactions with various benzaldehydes. For example, Hayvalı et al. (2010) describe the preparation of benzyloxybenzaldehyde derivatives by reacting 4-nitrobenzyl bromide with different hydroxy-methoxybenzaldehydes (Hayvalı et al., 2010). Another study by Özay et al. (2013) discusses the synthesis of a compound from 2-hydroxy-3-methoxybenzaldehyde and hexachlorocyclotriphosphazene (Özay et al., 2013).

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using various spectroscopic techniques. Kaya et al. (2018) conducted conformational and spectroscopic studies on oxime molecules using DFT/B3LYP methods (Kaya et al., 2018).

Chemical Reactions and Properties

Chemical reactions involving similar compounds have been explored in different studies. For instance, Miralles-Roch et al. (1995) discuss the electrochemical conversion of α-nitrobenzylic compounds to oximes, which is relevant to understanding the chemical behavior of similar compounds (Miralles-Roch et al., 1995).

Physical Properties Analysis

The physical properties of related compounds can be inferred from studies like that of Garden et al. (2004), who investigated the three-dimensional aggregation in 2-hydroxy-3-iodo-5-nitrobenzaldehyde involving various interactions (Garden et al., 2004).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, can be understood from studies like that by Higashimoto et al. (2009), who explored the photocatalytic oxidation of benzyl alcohol derivatives into corresponding aldehydes (Higashimoto et al., 2009).

Mechanism of Action

Without more context, it’s difficult to speculate on the mechanism of action of this compound. If it’s intended for use in a biological context, its activity would depend on its interactions with biological molecules.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. The presence of the nitro group and the iodine atom could potentially make this compound reactive and possibly hazardous.

Future Directions

Future research could explore the reactivity of this compound and its potential applications in various fields, such as organic synthesis or medicinal chemistry.